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Compound of Interest

Compound Name: Tin(ll) chloride dihydrate

Cat. No.: B6331548

Essential Safety and Handling Guide for Tin(ll)
Chloride Dihydrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Tin(ll) chloride dihydrate (SnClz-2H20) in a laboratory
setting. It is intended for researchers, scientists, and professionals in drug development to
ensure safe and compliant use of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

Tin(ll) chloride dihydrate is a hazardous substance that can cause severe skin burns, eye
damage, and is harmful if swallowed.[1][2][3] It is crucial to use appropriate Personal Protective
Equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[4] Contact lenses

should not be worn.[4]

To protect against dust,
splashes, and fumes which
can cause serious eye
damage.[2][3][4]

Hand Protection

Neoprene or nitrile rubber

gloves.[4]

To prevent skin contact which
can cause severe burns and

allergic reactions.[1][3]

Body Protection

Wear a lab coat, apron, or
coveralls to prevent skin
contact.[4][5]

To protect against accidental
spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH-certified dust and
mist respirator (orange

cartridge) is recommended,
especially where inhalation

exposure may occur.[4][6]

To prevent irritation of the
respiratory tract from dust and

fumes.[3]

Exposure Limits

Organization

Exposure Limit (TWA - 8-hour Time-

Weighted Average)

OSHA (PEL) 2 mg/m3 (as tin)[4][5]
ACGIH (TLV) 2 mg/m3 (as tin)[4][5][6]
NIOSH (REL) 2 mg/m3 (as tin)[5]

Safe Handling and Storage Protocol

Engineering Controls:

e Work in a well-ventilated area, preferably under a chemical fume hood.[3][6][7]

e Ensure that emergency eyewash stations and safety showers are readily accessible in the

immediate work area.[4][7]
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Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling.[4]
Avoid all personal contact, including inhalation of dust.[2]
Wear the appropriate PPE as specified in the table above.

When preparing solutions, ALWAYS add the Tin(ll) chloride dihydrate to water slowly.
NEVER add water to the chemical to avoid a violent reaction.[2]

Do not eat, drink, or smoke in the area where the chemical is handled.[1][2][3]

Wash hands thoroughly with soap and water after handling and before leaving the work area.

[2]14]

Keep containers securely sealed when not in use.[2]

Storage:

Store in a cool, dry, and well-ventilated area.[1][5][7]

Keep containers tightly closed.[3][4][7] Tin(ll) chloride dihydrate is deliquescent, meaning it
readily absorbs moisture from the air.[1]

Store in a corrosive-resistant container.[3] Do not store in metal containers.[3]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and
alkali metals.[1][3][4]

Emergency Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air and keep them at
rest in a comfortable breathing position.[1][4]

Seek medical attention if you feel unwell.[4]

Skin Contact

Immediately remove all contaminated clothing.
[1] Rinse the skin with plenty of water for at least
15 minutes.[4][7] Seek immediate medical
attention.[4][7]

Eye Contact

Immediately rinse cautiously with water for at
least 15 minutes, holding the eyelids open.[1][3]
[4] Remove contact lenses if present and easy
to do so.[1][3][4] Continue rinsing and seek

immediate medical attention.[3][4]

Ingestion

Rinse mouth with water.[1][3] Do NOT induce
vomiting.[1][3] Give 2-4 cupfuls of milk or water
if the person is conscious and alert.[7] Seek

immediate medical attention.[1][3][7]

Spill and Disposal Plan

Spill Response:

o Evacuate unnecessary personnel from the area.[4]

o Wear appropriate PPE, including respiratory protection.

o For minor spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.[1][2][4]

» For major spills, contain the spill and prevent it from entering drains or waterways.[2][4]

Waste Disposal:

Ventilate the area and wash the spill site after the material has been collected.[1]
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» Dispose of Tin(ll) chloride dihydrate waste and contaminated materials in accordance with
federal, state, and local regulations.[1]

o Chemical waste should be considered hazardous.[8] Contact a licensed professional waste
disposal service.[4][9]

e Do not dispose of waste into sewers or drains.[4][8]

Workflow for Safe Handling of Tin(ll) Chloride
Dihydrate
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Workflow for Safe Handling of Tin(Il) Chloride Dihydrate

In Case of Emergency

Preparation & Review
- Review SDS
- Assemble PPE

Emergency Preparedness
- Know location of safety equipment
- Review emergency contacts

Proceed if ready

Engineering Controls
- Verify Fume Hood Operation
- Check Eyewash/Shower

Safe environment confirmed

Handling
- Wear full PPE
- Weigh/measure in hood
- Add chemical to water

Experiment complete

Post-Handling
- Securely seal container
- Clean work area

i

Personal Decontamination Waste Disposal
- Remove PPE - Collect waste in labeled container
- Wash hands thoroughly - Follow institutional procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tin(ll) chloride dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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